Cas no 2679936-40-2 (benzyl N-(2S)-4,4,4-trifluoro-1-hydroxy-3-(trifluoromethyl)butan-2-ylcarbamate)

• Product Name: benzyl N-(2S)-4,4,4-trifluoro-1-hydroxy-3-(trifluoromethyl)butan-2-ylcarbamate
• CAS No: 2679936-40-2
• MF: C₁₃H₁₃F₆NO₃
• MW: 345.237644910812
• CID: 5619141
• PubChem ID: 165934610
• Update Time: 2025-10-31

benzyl N-(2S)-4,4,4-trifluoro-1-hydroxy-3-(trifluoromethyl)butan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28297781
• benzyl N-[(2S)-4,4,4-trifluoro-1-hydroxy-3-(trifluoromethyl)butan-2-yl]carbamate
• 2679936-40-2
• benzyl N-(2S)-4,4,4-trifluoro-1-hydroxy-3-(trifluoromethyl)butan-2-ylcarbamate

• Inchi： 1S/C13H13F6NO3/c14-12(15,16)10(13(17,18)19)9(6-21)20-11(22)23-7-8-4-2-1-3-5-8/h1-5,9-10,21H,6-7H2,(H,20,22)/t9-/m1/s1
• InChI Key： ZBLFOHPPZPOPFR-SECBINFHSA-N
• SMILES： FC(C(C(F)(F)F)[C@@H](CO)NC(=O)OCC1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 345.07996225g/mol
• Monoisotopic Mass: 345.07996225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-(2S)-4,4,4-trifluoro-1-hydroxy-3-(trifluoromethyl)butan-2-ylcarbamate

Introduction to Benzyl N-(2S)-4,4,4-Trifluoro-1-Hydroxy-3-(Trifluoromethyl)Butan-2-Ylcarbamate (CAS No. 2679936-40-2)

Benzyl N-(2S)-4,4,4-trifluoro-1-hydroxy-3-(trifluoromethyl)butan-2-ylcarbamate, with the CAS number 2679936-40-2, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which incorporates a benzyl group and a trifluoromethyl-substituted butanoyl moiety. The presence of multiple fluorine atoms in its structure contributes to its distinct chemical properties, making it a valuable compound for various applications.

The synthesis of this compound involves a series of intricate reactions, including nucleophilic substitutions and carbamate formation. Recent advancements in asymmetric synthesis have enabled the production of this compound with high enantiomeric excess, which is crucial for its application in chiral recognition and catalysis. The stereochemistry of the compound, particularly the (2S) configuration at the butanoyl group, plays a pivotal role in determining its reactivity and selectivity in various chemical reactions.

In terms of applications, benzyl N-(2S)-4,4,4-trifluoro-1-hydroxy-3-(trifluoromethyl)butan-2-ylcarbamate has been extensively studied for its potential as a building block in drug discovery. Its ability to act as a chiral auxiliary has been leveraged in the synthesis of complex molecules with high enantioselectivity. Recent studies have highlighted its utility in the construction of biologically active compounds, such as kinase inhibitors and GPCR modulators.

The pharmacological properties of this compound are also under investigation. Preclinical studies suggest that it exhibits moderate activity against certain cancer cell lines, potentially due to its ability to modulate cellular signaling pathways. Additionally, its fluorinated structure confers resistance to enzymatic degradation, making it a promising candidate for drug delivery systems that require prolonged stability.

From an environmental perspective, the stability and persistence of benzyl N-(2S)-4,4,4-trifluoro-1-hydroxy-3-(trifluoromethyl)butan-2-ylcarbamate in various matrices have been evaluated. Research indicates that it undergoes slow degradation under aerobic conditions, which raises considerations for its environmental impact. However, its application in controlled settings minimizes exposure risks.

In conclusion, benzyl N-(2S)-4,4,4-trifluoro-1-hydroxy-3-(trifluoromethyl)butan-2-ylcarbamate (CAS No. 2679936-40-2) is a versatile compound with significant potential in multiple scientific domains. Its unique structure and properties make it an invaluable tool for researchers aiming to develop innovative solutions in pharmaceuticals and materials science.